Cas no 68003-27-0 (N-(2-cyanoethyl)-N-(2-{[2-(octadecanoylamino)ethyl]amino}ethyl)octadecanamide)
68003-27-0 structure
Product Name:N-(2-cyanoethyl)-N-(2-{[2-(octadecanoylamino)ethyl]amino}ethyl)octadecanamide
CAS No:68003-27-0
MF:C43H84N4O2
MW:689.152672767639
CID:1723411
PubChem ID:106342
Update Time:2025-04-21
N-(2-cyanoethyl)-N-(2-{[2-(octadecanoylamino)ethyl]amino}ethyl)octadecanamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-cyanoethyl)-N-(2-{[2-(octadecanoylamino)ethyl]amino}ethyl)octadecanamide
- N-(2-Cyanoethyl)-N-(2-{[2-(stearoylamino)ethyl]amino}ethyl)octadecanamide
- octadecanamide, N-(2-cyanoethyl)-N-[2-[[2-[(1-oxooctadecyl)amino]ethyl]amino]ethyl]-
- N-(2-Cyanoethyl)-N-[2-[[2-[(1-oxooctadecyl)amino]ethyl]amino]ethyl]octadecanamide
- N-[2-[2-[2-cyanoethyl(octadecanoyl)amino]ethylamino]ethyl]octadecanamide
- UQIANWRUIZTUBA-UHFFFAOYSA-N
- Octadecanamide, N-(2-cyanoethyl)-N-(2-((2-((1-oxooctadecyl)amino)ethyl)amino)ethyl)-
- 68003-27-0
- DTXSID3070961
-
- Inchi: 1S/C43H84N4O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-34-42(48)46-38-37-45-39-41-47(40-33-36-44)43(49)35-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h45H,3-35,37-41H2,1-2H3,(H,46,48)
- InChI Key: UQIANWRUIZTUBA-UHFFFAOYSA-N
- SMILES: O=C(CCCCCCCCCCCCCCCCC)N(CCC#N)CCNCCNC(CCCCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 688.659428
- Monoisotopic Mass: 688.659428
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 49
- Rotatable Bond Count: 40
- Complexity: 749
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 85.2
- XLogP3: 15.1
Experimental Properties
- Density: 0.917
- Boiling Point: 798.1°C at 760 mmHg
- Flash Point: 436.4°C
- Refractive Index: 1.476
N-(2-cyanoethyl)-N-(2-{[2-(octadecanoylamino)ethyl]amino}ethyl)octadecanamide Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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